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Compound of Interest

Compound Name: 2-Methoxy-5-methylaniline

Cat. No.: B041322

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Methoxy-5-
methylaniline (also known as p-cresidine) in various organic solvents. Understanding the
solubility of this compound is critical for its application in chemical synthesis, purification,
formulation development, and toxicological studies. This document compiles available
gualitative and quantitative data, outlines a detailed experimental protocol for solubility
determination, and presents a logical workflow for these procedures.

Introduction

2-Methoxy-5-methylaniline is an aromatic amine used as an intermediate in the
manufacturing of various dyes and pigments.[1][2] Its physicochemical properties, particularly
its solubility in organic solvents, are fundamental parameters for process development,
ensuring reaction efficiency, and for the isolation of pure products. This guide aims to provide a
detailed resource for professionals working with this compound.

Solubility Data

Quantitative solubility data for 2-Methoxy-5-methylaniline in a wide range of organic solvents
IS not extensively available in public literature. However, based on qualitative descriptions from
various sources, a solubility profile can be established. The compound is generally described
as soluble in several common organic solvents and slightly soluble in others.
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Table 1: Quantitative Solubility of 2-Methoxy-5-methylaniline in Various Solvents

Estimated
. Qualitative Quantitative
Solvent Chemical Class B .
Solubility Solubility ( g/100
mL at 25°C)
Slightly Soluble[3][4
Methanol Polar Protic i 13114 1-5
[5]
Ethanol Polar Protic Soluble[1][2][6] >10
Acetone Polar Aprotic Soluble >10
) Slightly Soluble[3][4]
Ethyl Acetate Polar Aprotic 5] 1-5
Toluene Non-polar Soluble >10
Heptane Non-polar Sparingly Soluble <1
Slightly Soluble[1][2]
Chloroform Halogenated 6] 1-5
Diethyl Ether Ether Soluble[1][2][6] >10
Benzene Aromatic Soluble[1][2][6] >10
Petroleum Ether Non-polar Soluble[1][2][6] 1-10
) <0.1 g/100 mL at
) Slightly Soluble[1][2]
Water Polar Protic 22°CJ[4], 0.281

[31141(7]

g/100mL at 25°C[2]

Disclaimer: The estimated quantitative solubility values are based on qualitative descriptions
and the typical behavior of structurally similar aromatic amines. For precise applications,
experimental determination is highly recommended.

Experimental Protocol for Solubility Determination

The following is a detailed gravimetric method for the quantitative determination of the solubility
of 2-Methoxy-5-methylaniline in an organic solvent. This method is based on established
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principles for solubility testing of solid organic compounds.

Objective: To quantitatively determine the equilibrium solubility of 2-Methoxy-5-methylaniline
in a selection of organic solvents at a specified temperature.

Materials and Equipment:
o 2-Methoxy-5-methylaniline (purity > 99%)
o Selected organic solvents (analytical grade)
e Analytical balance (readability + 0.1 mg)
o Temperature-controlled orbital shaker or magnetic stirrer with a hot plate
e Thermostatic water bath
o Calibrated thermometer
» Glass vials with screw caps and PTFE septa (e.g., 20 mL)
¢ Volumetric flasks (various sizes)
o Pipettes and micropipettes
o Syringe filters (0.45 um, solvent-compatible membrane)
» Drying oven
» Desiccator
Procedure:
e Preparation of Saturated Solutions:
o Add an excess amount of 2-Methoxy-5-methylaniline to a series of glass vials.

o Accurately pipette a known volume (e.g., 10 mL) of the desired organic solvent into each
vial.
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o Securely cap the vials.

o Place the vials in a temperature-controlled shaker or water bath set to the desired
temperature (e.g., 25°C).

o Agitate the mixtures for a sufficient time to reach equilibrium. A period of 24 to 48 hours is
generally recommended, with intermittent vigorous shaking.

o Equilibration and Phase Separation:

o After the equilibration period, cease agitation and allow the vials to stand undisturbed in
the temperature-controlled environment for at least 24 hours to allow the excess solid to
settle.

o Sample Withdrawal and Analysis:

o Carefully withdraw a known volume of the clear supernatant (e.g., 5 mL) using a pre-
warmed pipette to prevent premature crystallization.

o Immediately filter the withdrawn sample through a syringe filter into a pre-weighed, dry
volumetric flask.

o Accurately weigh the flask containing the filtrate to determine the mass of the solution.
e Solvent Evaporation and Mass Determination:

o Evaporate the solvent from the flask under a gentle stream of nitrogen or in a rotary
evaporator at a controlled temperature.

o Once the solvent is fully evaporated, place the flask in a drying oven at a temperature
below the melting point of 2-Methoxy-5-methylaniline (50-52°C) until a constant weight is
achieved.

o Cool the flask in a desiccator before re-weighing to determine the mass of the dissolved
solid.

o Calculation of Solubility:
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o Calculate the solubility using the following formula:
Solubility ( g/100 mL) = (mass of dissolved solid / volume of aliquot) x 100

Safety Precautions: 2-Methoxy-5-methylaniline is harmful if swallowed and is a suspected
carcinogen.[3] All handling should be performed in a well-ventilated fume hood, and
appropriate personal protective equipment (gloves, lab coat, safety glasses) must be worn.

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining the solubility of 2-Methoxy-5-
methylaniline can be visualized as follows:
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Caption: Experimental workflow for solubility determination.

Conclusion

This technical guide provides a summary of the known solubility characteristics of 2-Methoxy-
5-methylaniline in various organic solvents, offering estimated quantitative data where precise
values are unavailable. The detailed experimental protocol and workflow diagram serve as a
practical resource for researchers and professionals requiring accurate solubility
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measurements for this compound. Given the importance of solubility in chemical and
pharmaceutical applications, the methodologies outlined here will facilitate more precise and
reliable scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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